Tobicillin
Tobicillin
Tobicillin is a penicillin.
Brand Name:
Vulcanchem
CAS No.:
151287-22-8
VCID:
VC21111091
InChI:
InChI=1S/C27H30N2O6S/c1-16(2)25(32)34-15-18-11-8-12-19(13-18)35-26(33)22-27(3,4)36-24-21(23(31)29(22)24)28-20(30)14-17-9-6-5-7-10-17/h5-13,16,21-22,24H,14-15H2,1-4H3,(H,28,30)/t21-,22+,24-/m1/s1
SMILES:
CC(C)C(=O)OCC1=CC(=CC=C1)OC(=O)C2C(SC3N2C(=O)C3NC(=O)CC4=CC=CC=C4)(C)C
Molecular Formula:
C27H30N2O6S
Molecular Weight:
510.6 g/mol
Tobicillin
CAS No.: 151287-22-8
Cat. No.: VC21111091
Molecular Formula: C27H30N2O6S
Molecular Weight: 510.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tobicillin is a penicillin. |
|---|---|
| CAS No. | 151287-22-8 |
| Molecular Formula | C27H30N2O6S |
| Molecular Weight | 510.6 g/mol |
| IUPAC Name | [3-(2-methylpropanoyloxymethyl)phenyl] (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
| Standard InChI | InChI=1S/C27H30N2O6S/c1-16(2)25(32)34-15-18-11-8-12-19(13-18)35-26(33)22-27(3,4)36-24-21(23(31)29(22)24)28-20(30)14-17-9-6-5-7-10-17/h5-13,16,21-22,24H,14-15H2,1-4H3,(H,28,30)/t21-,22+,24-/m1/s1 |
| Standard InChI Key | MGKUHWMKIYHWOJ-AOHZBQACSA-N |
| Isomeric SMILES | CC(C)C(=O)OCC1=CC(=CC=C1)OC(=O)[C@H]2C(S[C@H]3N2C(=O)[C@H]3NC(=O)CC4=CC=CC=C4)(C)C |
| SMILES | CC(C)C(=O)OCC1=CC(=CC=C1)OC(=O)C2C(SC3N2C(=O)C3NC(=O)CC4=CC=CC=C4)(C)C |
| Canonical SMILES | CC(C)C(=O)OCC1=CC(=CC=C1)OC(=O)C2C(SC3N2C(=O)C3NC(=O)CC4=CC=CC=C4)(C)C |
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